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Compound of Interest

Compound Name: Orexin A (16-33)
Cat. No.: B12394946
Get Quote

Product Information and Purchasing

Introduction: Orexin A (16-33) is a C-terminal fragment of the full-length neuropeptide Orexin
A.[1][2] While the complete Orexin A peptide is a potent agonist for both Orexin Receptor 1
(OX1R) and Orexin Receptor 2 (OX2R), the (16-33) fragment, which lacks the N-terminal
region and the two characteristic disulfide bridges, exhibits significantly reduced biological
activity.[3][4][5] Its primary utility in research is as a negative control to demonstrate the
specificity of the effects of full-length Orexin A or Orexin B in various experimental paradigms.
The amino acid sequence is conserved across several species, including human, rat, and

mouse.

Suppliers: Orexin A (16-33) is commercially available from several reputable suppliers of
research-grade peptides. When purchasing, it is crucial to obtain a certificate of analysis to
confirm the peptide's identity, purity, and concentration.

Table 1: Orexin A (16-33) Supplier Information
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Catalog Number

Supplier Product Name Purity
(Example)
MedChemExpress Orexin A (16-33) HY-P4792 >98%
Orexin A (16-33)
Phoenix amide (Human, Rat,
_ _ 003-36 > 95%
Pharmaceuticals, Inc. Mouse, Porcine,
Ovine)
Bachem Orexin A (16-33) 4096535 Not specified
Orexin A (human, rat,
mouse) [Note: Full-
o length peptide,
Tocris Bioscience 1455 295%
fragment may be
available upon
request]
Pharmaffiliates Orexin A (16-33) Not specified Not specified

Physicochemical and Biological Properties

Orexin A (16-33) is a linear peptide fragment. Its properties are summarized below.

Table 2: Physicochemical Data for Orexin A (16-33)
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Property Value Source
Molecular Formula CssH136N24023
Molecular Weight ~1862.16 g/mol

Ala-Leu-Tyr-Glu-Leu-Leu-His-
Sequence Gly-Ala-Gly-Asn-His-Ala-Ala-
Gly-lle-Leu-Thr-Leu-NH2

Purity >95%
Appearance White lyophilized powder
Solubility Soluble in water

Table 3: Biological Activity Data for Orexin A (16-33)
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Assay | Receptor

Activity |/ Finding

Notes Source

Orexin Receptor 1
(OX1R)

Significantly lower
potency compared to
full-length Orexin A.

Rank order of
potency: Orexin A >
Orexin B > Orexin A
(16-33).

Intracellular Calcium

[Ca2*]i Mobilization

No significant effect
observed at
concentrations where
full-length Orexin A is

active.

Used as a negative
control to confirm
specific receptor

activation.

Electrophysiology

(Neuronal Firing)

No significant
increase in SEPSC
frequency or inward
current in LDT

neurons.

Used to demonstrate
that the excitatory
effects require the full-

length peptide.

Radioimmunoassay
(RIA) / ELISA

Minimal to no cross-
reactivity with
antibodies raised
against full-length

Orexin A.

Used to validate the
specificity of Orexin A

immunoassays.

Experimental Protocols
Protocol 1: Peptide Reconstitution and Storage

This protocol provides a general guideline for the reconstitution and storage of lyophilized

Orexin A (16-33). Always refer to the supplier-specific data sheet for the most accurate

information.

Materials:

o Lyophilized Orexin A (16-33) peptide

 Sterile, nuclease-free water or desired buffer (e.g., PBS)
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e Low-protein-binding microcentrifuge tubes
e Vortex mixer
o Pipettes and sterile tips

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

» Reconstitution: Briefly centrifuge the vial to ensure all powder is at the bottom. Add the
appropriate volume of sterile water or buffer to achieve the desired stock concentration (e.g.,
1 mM). For a 200 ug vial (MW ~1862 g/mol ), adding ~107.4 pL of solvent will yield a 1 mM
stock solution.

o Solubilization: Gently vortex or pipette the solution up and down to ensure the peptide is fully
dissolved. Avoid vigorous shaking to prevent peptide degradation.

» Aliquoting and Storage:

o Short-term: For immediate use, the reconstituted solution can be stored at +4°C for up to 5
days.

o Long-term: For extended storage, aliquot the stock solution into smaller, single-use
volumes in low-protein-binding tubes. Store aliquots frozen at -20°C or -80°C for up to 3
months.

o CRITICAL: Avoid repeated freeze-thaw cycles, as this can lead to peptide degradation and
loss of activity.

Protocol 2: In Vitro Negative Control for Intracellular
Calcium Mobilization Assay

This protocol describes the use of Orexin A (16-33) as a negative control to validate the
specificity of Orexin A-induced calcium signaling in a cell line expressing orexin receptors (e.g.,
HEK293 or CHO cells).
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Materials:

HEK293 cells stably expressing OX1R or OX2R

Cell culture medium (e.g., DMEM with 10% FBS)

Assay buffer (e.g., HBSS with 20 mM HEPES)
Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)
Pluronic F-127

Orexin A (full-length) stock solution (1 mM)

Orexin A (16-33) stock solution (1 mM)

Fluorescence plate reader or microscope

Procedure:

Cell Plating: Seed the OX1R/OX2R-expressing cells onto a 96-well black, clear-bottom plate
at a suitable density and allow them to adhere overnight.

Dye Loading: Prepare a loading solution of the calcium-sensitive dye in assay buffer
according to the manufacturer's instructions (e.g., 4 uM Fluo-4 AM with 0.02% Pluronic F-
127).

Remove the culture medium from the cells and add the dye loading solution. Incubate for 45-
60 minutes at 37°C in the dark.

Washing: Gently wash the cells twice with assay buffer to remove excess dye. Add a final
volume of 100 pL of assay buffer to each well.

Compound Preparation: Prepare a dilution plate containing a concentration range of full-
length Orexin A (e.g., 1 pM to 1 uM) and a high concentration of Orexin A (16-33) (e.g., 1 uM
or 10 uM) in assay buffer.

Measurement:

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b12394946/docs?utm_src=pdf-body#orexin-a-16-33-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12394946/docs?utm_src=pdf-body#orexin-a-16-33-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[e]

Place the cell plate into the fluorescence plate reader and allow it to equilibrate.

Measure the baseline fluorescence for 15-30 seconds.

o

[¢]

Add the compounds from the dilution plate (Orexin A and Orexin A (16-33)) to the
corresponding wells.

[¢]

Immediately begin measuring the fluorescence intensity over time (e.g., every second for
2-3 minutes).

o Data Analysis:
o Calculate the change in fluorescence (AF) relative to the baseline (Fo).
o Plot the dose-response curve for full-length Orexin A to determine its ECso.

o Compare the response of the high-concentration Orexin A (16-33) to the vehicle control
and the maximal Orexin A response. A specific Orexin A effect is confirmed if the (16-33)
fragment elicits no significant response.

Visualizations: Signaling Pathways and Workflows
Orexin Receptor Signaling Pathway

Orexin A and B mediate their effects through two G protein-coupled receptors, OX1R and
OX2R. OX1R couples primarily to the Gq protein, leading to the activation of Phospholipase C
(PLC). OX2R can couple to Gq as well as Gi/Go proteins. The activation of the Gq pathway
results in an increase in intracellular calcium, a key signaling event. Orexin A (16-33) interacts
with these same receptors but with much lower affinity, resulting in a significantly attenuated or
absent signal.
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Caption: Orexin A signaling via OX1 and OX2 receptors.

Experimental Workflow Diagram
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The following diagram illustrates a typical workflow for comparing the bioactivity of full-length
Orexin A with the Orexin A (16-33) fragment in a cell-based assay.

Start: Hypothesis
(Fragment has lower activity)

1. Cell Culture
(HEK293-OX1R cells)

'

2. Peptide Preparation
Reconstitute & Dilute Peptides

Test Articles
Orexin A Orexin A (16-33) Vehicle
(Positive Control) (Test Article) (Negative Control)
v vy
3. Assay

(e.g., Calcium Mobilization)

'

4. Data Acquisition
(Fluorescence Plate Reader)

'

5. Data Analysis
Dose-Response Comparison

6. Conclusion
Confirm fragment's low activity
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Caption: Workflow for comparing Orexin A vs. Orexin A (16-33).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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